Cas no 2171423-22-4 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid)

• Product Name: 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid
• CAS No: 2171423-22-4
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6206631
• PubChem ID: 165517647
• Update Time: 2025-10-22

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid
• EN300-1518119
• 2171423-22-4
• 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2,3-dihydro-1H-indole-3-carboxylic acid

• Inchi： 1S/C28H26N2O5/c1-2-24(26(31)30-15-22(27(32)33)21-13-7-8-14-25(21)30)29-28(34)35-16-23-19-11-5-3-9-17(19)18-10-4-6-12-20(18)23/h3-14,22-24H,2,15-16H2,1H3,(H,29,34)(H,32,33)/t22?,24-/m1/s1
• InChI Key： FWRZECVEVGGWKM-SYIFMXBLSA-N
• SMILES： O(C(N[C@H](CC)C(N1C2C=CC=CC=2C(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid: A Comprehensive Overview

CAS No 2171423-22-4 corresponds to the compound 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid, a complex organic molecule with significant potential in the fields of medicinal chemistry and biochemistry. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanoyl chain, and an indole ring. The presence of these functional groups makes it a valuable tool in peptide synthesis and drug discovery.

The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a butanoyl chain. This arrangement suggests that the compound may serve as a building block for constructing more complex peptide structures. The indole ring, on the other hand, is a common structural motif in many bioactive compounds, including pharmaceutical agents.

Recent studies have highlighted the importance of such compounds in the development of new therapeutic agents. For instance, researchers have explored the use of Fmoc-containing peptides in targeted drug delivery systems. These systems leverage the unique properties of Fmoc groups to ensure precise delivery of therapeutic molecules to specific sites within the body. Additionally, the indole moiety has been shown to exhibit various bioactivities, including antioxidant and anti-inflammatory properties.

The synthesis of this compound involves a series of carefully controlled reactions. The process typically begins with the preparation of the Fmoc derivative, followed by coupling with the appropriate amino acid derivative. The stereochemistry at the (2R) position is critical for determining the compound's biological activity and must be carefully controlled during synthesis. Advanced techniques such as enantioselective synthesis are often employed to ensure high enantiomeric purity.

In terms of applications, this compound holds promise in several areas. Its role as a building block in peptide synthesis makes it invaluable for researchers working on novel peptide-based drugs. Furthermore, its potential as an intermediate in medicinal chemistry research could lead to the development of new therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have also provided new insights into the properties of this compound. Molecular modeling studies have revealed that its structure allows for favorable interactions with target proteins, suggesting potential applications in drug design. Additionally, spectroscopic analyses have provided detailed information about its conformational flexibility and stability under various conditions.

In conclusion, CAS No 2171423-22-4, or 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-3-carboxylic acid, represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a versatile tool for researchers in various fields. With ongoing research and development efforts, this compound has the potential to contribute significantly to the creation of new medicines and therapeutic agents.